Cas no 37022-19-8 (1-(Aminomethyl)-3-methylcyclohexanol)

• Product Name: 1-(Aminomethyl)-3-methylcyclohexanol
• CAS No: 37022-19-8
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD12169417
• CID: 2939319
• PubChem ID: 43436650
• Update Time: 2025-10-28

1-(Aminomethyl)-3-methylcyclohexanol Chemical and Physical Properties

Names and Identifiers

• 1-(Aminomethyl)-3-methylcyclohexanol
• EN300-61455
• HCXBYIHIMJUDJQ-UHFFFAOYSA-N
• AKOS009470455
• BS-12610
• DTXSID901289969
• CS-0252748
• 1-(aminomethyl)-3-methylcyclohexan-1-ol
• SCHEMBL2034305
• 37022-19-8
• MBA02219
• Aminomethyl-3-methyl-cyclohexanol
• G53304
• Z419085008

• MDL： MFCD12169417
• Inchi： 1S/C8H17NO/c1-7-3-2-4-8(10,5-7)6-9/h7,10H,2-6,9H2,1H3
• InChI Key： HCXBYIHIMJUDJQ-UHFFFAOYSA-N
• SMILES： OC1(CN)CCCC(C)C1

Computed Properties

• Exact Mass: 143.131014166Da
• Monoisotopic Mass: 143.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-(Aminomethyl)-3-methylcyclohexanol

1-(Aminomethyl)-3-methylcyclohexanol (CAS No. 37022-19-8): A Comprehensive Overview

1-(Aminomethyl)-3-methylcyclohexanol, identified by the CAS registry number 37022-19-8, is a versatile organic compound with significant applications in various fields. This compound, belonging to the class of secondary alcohols, features a cyclohexane ring substituted with an amino methyl group and a methyl group. Its unique structure endows it with distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of 1-(Aminomethyl)-3-methylcyclohexanol typically involves multi-step reactions, often starting from cyclohexanone derivatives. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, which is crucial for its application in chiral chemistry and drug development. The compound's ability to undergo various functional group transformations further enhances its utility in organic synthesis.

In terms of physical properties, 1-(Aminomethyl)-3-methylcyclohexanol exhibits a melting point of approximately -5°C and a boiling point around 165°C under standard conditions. Its solubility in water is moderate, while it is highly soluble in organic solvents such as ethanol and dichloromethane. These properties make it suitable for use in both aqueous and organic reaction environments.

Recent studies have highlighted the potential of 1-(Aminomethyl)-3-methylcyclohexanol in pharmaceutical research. Its amino alcohol functionality makes it an attractive candidate for the development of bioactive molecules, particularly in the design of enzyme inhibitors and receptor ligands. For instance, researchers have explored its role as a chiral auxiliary in asymmetric catalysis, demonstrating its ability to induce high enantioselectivity in various reactions.

Beyond pharmaceuticals, 1-(Aminomethyl)-3-methylcyclohexanol finds applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit promising properties for gas storage, catalysis, and sensing applications.

The environmental impact of 1-(Aminomethyl)-3-methylcyclohexanol has also been a subject of recent research. Studies indicate that it undergoes biodegradation under aerobic conditions, with a half-life of approximately 5 days in aqueous environments. This suggests that its environmental footprint is relatively low, provided proper disposal protocols are followed.

In conclusion, 1-(Aminomethyl)-3-methylcyclohexanol (CAS No. 37022-19-8) stands as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in both academic research and industrial innovation.